1-(Ethylsulfanyl)hept-1-ene

• CAS No.: 62155-57-1
• Molecular Formula: C9H18S
• Molecular Weight: 158.31 g/mol
• IUPAC Name: 1-ethylsulfanylhept-1-ene
• InChI: InChI=1S/C9H18S/c1-3-5-6-7-8-9-10-4-2/h8-9H,3-7H2,1-2H3
• InChI Key: KTDZYDHGXDADIU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC=CSCC

Description

1-(Ethylsulfanyl)hept-1-ene is an organosulfur compound characterized by a linear heptene chain (seven-carbon alkene) with an ethylsulfanyl (-S-CH₂CH₃) group attached to the first carbon of the double bond. Its structure can be represented as CH₂=CH-(CH₂)₅-S-CH₂CH₃, with a molecular formula of C₉H₁₆S and a molecular weight of 156.29 g/mol. The ethylsulfanyl group introduces moderate hydrophobicity, while the terminal alkene confers reactivity toward addition and polymerization reactions.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 1-(Ethylsulfanyl)hept-1-ene, we compare it with structurally or functionally related compounds from the evidence (Table 1).

Table 1: Comparative Analysis of 1-(Ethylsulfanyl)hept-1-ene and Analogues

Compound Name	Structure Features	Molecular Weight (g/mol)	Key Substituents	Reactivity/Applications	Reference
1-(Ethylsulfanyl)hept-1-ene	Linear heptene + ethylsulfanyl	156.29	-S-CH₂CH₃ at C1	Alkene addition, hydrophobic	N/A
HEPT derivative	Thymine core + substituents	~300 (estimated)	Phenylthio, hydroxymethyl	HIV-1 RT inhibition (QSAR models)
Sodium 2-methylprop-2-ene-1-sulphonate	Alkene + sulfonate anion	~158.15	-SO₃⁻Na⁺ at C1	Water-soluble, industrial surfactant
Ethyl 1-(ethylthio)ethyl disulfide	Disulfide + ethylthio groups	182.37	-S-S- linkage	Redox reactivity, potential flavorant
1-Ethyl-3-methylcyclopent-1-ene	Cyclopentene + ethyl/methyl	110.20	Cyclic structure	Low polarity, rigid framework

Key Comparisons:

Structural Complexity and Functional Groups The HEPT derivative () contains a thymine base with phenylthio and hydroxymethyl groups, enabling hydrogen bonding and π-π interactions critical for antiviral activity. In contrast, 1-(Ethylsulfanyl)hept-1-ene lacks aromaticity and H-bond donors/acceptors, limiting its biomolecular interactions . Ethyl 1-(ethylthio)ethyl disulfide () features a disulfide bond (-S-S-), which confers redox sensitivity absent in the single thioether linkage of 1-(Ethylsulfanyl)hept-1-ene .

Physical Properties

• The linear heptene chain in 1-(Ethylsulfanyl)hept-1-ene increases hydrophobicity compared to the ionic sodium 2-methylprop-2-ene-1-sulphonate (), which is highly water-soluble due to its sulfonate group .
• 1-Ethyl-3-methylcyclopent-1-ene () has a cyclic structure, reducing conformational flexibility compared to the linear alkene chain of the target compound .

Chemical Reactivity The terminal alkene in 1-(Ethylsulfanyl)hept-1-ene is prone to electrophilic addition (e.g., halogenation, hydrohalogenation), similar to HEPT derivatives. However, HEPT’s thymine core allows nucleophilic substitution at the phenylthio group, a feature absent here .

Biological Activity QSAR models for HEPT derivatives () highlight the importance of bulky substituents (e.g., phenylthio) for HIV-1 RT inhibition. The smaller ethylsulfanyl group in 1-(Ethylsulfanyl)hept-1-ene likely diminishes such activity . No evidence suggests antimicrobial or therapeutic roles for 1-(Ethylsulfanyl)hept-1-ene, unlike sulfonates (), which are used in detergents and polymers .

Research Findings and Implications

• QSAR Insights: The CoMFA and CoMSIA models for HEPT derivatives (q² = 0.565–0.636, r² = 0.892–0.953) indicate steric and electrostatic fields significantly influence antiviral activity.
• Reactivity Trends : Disulfides () exhibit distinct redox behavior compared to thioethers, suggesting 1-(Ethylsulfanyl)hept-1-ene is less prone to oxidative cleavage .
• Industrial Relevance : Sodium 2-methylprop-2-ene-1-sulphonate () demonstrates how sulfonate groups enhance water solubility, a property absent in 1-(Ethylsulfanyl)hept-1-ene, limiting its utility in aqueous systems .